Cas no 1805184-64-8 (5-Cyano-3-(difluoromethyl)-4-methylpyridine-2-methanol)

• Product Name: 5-Cyano-3-(difluoromethyl)-4-methylpyridine-2-methanol
• CAS No: 1805184-64-8
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4876903
• Update Time: 2025-05-20

5-Cyano-3-(difluoromethyl)-4-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-4-methylpyridine-2-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-6(2-12)3-13-7(4-14)8(5)9(10)11/h3,9,14H,4H2,1H3
• InChI Key： UGZLMYYDAGCYHC-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=NC=C(C#N)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 0.7
• Topological Polar Surface Area: 56.9

Additional information on 5-Cyano-3-(difluoromethyl)-4-methylpyridine-2-methanol

5-Cyano-3-(difluoromethyl)-4-methylpyridine-2-methanol: A Comprehensive Overview

5-Cyano-3-(difluoromethyl)-4-methylpyridine-2-methanol, identified by the CAS number 1805184-64-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a pyridine ring substituted with a cyano group at position 5, a difluoromethyl group at position 3, and a methyl group at position 4, along with a hydroxymethanol group at position 2. These substituents contribute to its distinct chemical properties and potential applications.

The synthesis of 5-Cyano-3-(difluoromethyl)-4-methylpyridine-2-methanol involves a series of well-established organic reactions, including nucleophilic substitutions, eliminations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. The compound's structure makes it an ideal candidate for further functionalization, allowing chemists to explore its potential in various chemical transformations.

In terms of physical properties, 5-Cyano-3-(difluoromethyl)-4-methylpyridine-2-methanol exhibits a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for use in various solution-based reactions. The presence of the hydroxymethanol group introduces some polarity to the molecule, which can influence its interactions in both biological and synthetic systems.

The compound's applications are diverse and expanding rapidly with ongoing research. In the pharmaceutical industry, 5-Cyano-3-(difluoromethyl)-4-methylpyridine-2-methanol has shown promise as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases. Recent studies have highlighted its role in modulating enzyme activities, particularly in pathways associated with cell proliferation and apoptosis.

In materials science, this compound has been investigated for its potential as a precursor in the development of advanced polymers and coatings. Its ability to form stable bonds under specific reaction conditions makes it a valuable building block for creating materials with tailored properties such as high thermal stability and mechanical strength.

Recent research has also focused on the environmental impact of 5-Cyano-3-(difluoromethyl)-4-methylpyridine-2-methanol. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under standard testing conditions, suggesting its potential for use in eco-friendly chemical processes. However, further investigations are required to fully understand its long-term environmental fate and degradation pathways.

The development of novel synthetic routes for this compound continues to be an active area of research. Scientists are exploring the use of microwave-assisted synthesis and continuous flow reactors to improve reaction efficiency and reduce waste generation. These advancements not only enhance the scalability of production but also align with current trends toward sustainable chemistry practices.

In conclusion, 5-Cyano-3-(difluoromethyl)-4-methylpyridine-2-methanol, CAS No. 1805184-64-8, stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with ongoing research into its synthesis and applications, positions it as a key player in future innovations within the chemical sciences.